Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

• IUPAC Name: ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)8-11-7(10)6-4-3-5-13(6)12-8/h3-5H,2H2,1H3
• InChI Key: WRARSQVGYXYTRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2C=CC=C2C(=N1)Cl
• Molecular Formula: C9H8ClN3O2
• DSSTOX Substance ID: DTXSID30653346
• Molecular Weight: 225.63 g/mol
• CAS RN: 1120214-92-7

Description

Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate is a chemical compound with the molecular formula C9H8ClN3O2. It has a molecular weight of 225.63. This compound is typically stored at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives, including Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate, has been a topic of interest in recent years. These compounds are integral parts of several kinase inhibitors and nucleoside drugs, such as avapritinib and remdesivir.

Molecular Structure Analysis

The InChI code for Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate is 1S/C9H8ClN3O2/c1-2-15-9(14)8-11-7(10)6-4-3-5-13(6)12-8/h3-5H,2H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate is a solid compound. The compound should be stored at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate has been studied for its role in the synthesis of various organic compounds. Quintela et al. (1996) described its use in creating new 2,4-disubstituted pyrrolo[2,1-f][1,2,4]triazines and pyrazolo[5,1-c]-pyrimido[4,5-e][1,2,4]triazines through reactions with N, N-dimethyldichloromethyleniminium chloride (Quintela, Moreira, & Peinador, 1996).

Antiproliferative Activities

In 2018, Zhang et al. explored the antiproliferative activities of pyrrolo[2,1-f][1,2,4]triazine derivatives, showing their potential as novel antitumor agents (Zhang, Ma, Li, Hou, Lü, Hao, Wang, & Li, 2018).

Reaction Mechanisms

Ledenyova et al. (2018) studied the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, revealing insights into the reaction mechanism involving ANRORC rearrangement and N-formylation (Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018).

By-products and Reaction Pathways

The work by MacorJohn et al. (1998) identified an unusual by-product from a non-synchronous reaction involving ethyl 1,2,4-triazine-3-carboxylate, providing insights into alternative reaction pathways for this compound (MacorJohn, Kuipers, & Lachicotte, 1998).

Biological Activities

Astakhina et al. (2016) reported on the novel heterocyclizations of ethyl esters of 4-R-6,8-dimethyl-1-oxo-1,2-dyhidropyrrolo[1,2-d][1,2,4]triazine-7-carboxylic acids, revealing their in vitro anticancer and antibacterial activities (Astakhina, Voievudskyi, Kharchenko, Novikov, Komarovska-Porohnyavets, & Petukhova, 2016).

Mechanism of Action

Target of Action

The primary targets of Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate . For instance, the compound should be stored at 2-8°C to maintain its stability .

Safety and Hazards

The safety information for Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate includes several hazard statements: H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338. It’s important to handle this compound with care and follow all safety guidelines.

Future Directions

Pyrrolo[2,1-f][1,2,4]triazine derivatives, including Ethyl 4-chloropyrrolo[2,1-f][1,2,4]triazine-2-carboxylate, have shown promise in the field of medicinal chemistry, particularly in the development of kinase inhibitors for targeted cancer therapies. As research progresses, these compounds may play a significant role in the treatment of various diseases.